Cas no 2680848-51-3 (2-3-methyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid)

• Product Name: 2-3-methyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid
• CAS No: 2680848-51-3
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• MDL: MFCD33511732
• CID: 5651173
• PubChem ID: 165907453
• Update Time: 2025-10-21

2-3-methyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274408
• 2680848-51-3
• 2-[3-methyl-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid
• 2-3-methyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid

• MDL： MFCD33511732
• Inchi： 1S/C8H10F3NO3/c1-7(2-5(13)14)3-12(4-7)6(15)8(9,10)11/h2-4H2,1H3,(H,13,14)
• InChI Key： XLEIXEWXTSHWDW-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C)(CC(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-3-methyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid

Introduction to 2-3-methyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid (CAS No. 2680848-51-3)

2-3-methyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2680848-51-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the azetidinone class, characterized by a five-membered heterocyclic ring containing nitrogen, which makes it a versatile scaffold for designing biologically active molecules. The presence of a methyl group at the 3-position and a 2,2,2-trifluoroacetyl moiety at the 1-position introduces unique electronic and steric properties, enhancing its potential as a building block in drug discovery and material science applications.

The trifluoroacetyl group is particularly noteworthy due to its strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. This feature has been exploited in various synthetic strategies to develop novel intermediates for therapeutic agents. Recent advancements in medicinal chemistry have highlighted the utility of trifluoromethylated compounds in improving metabolic stability and pharmacokinetic profiles of drug candidates. The incorporation of such groups often leads to enhanced binding interactions with biological targets, making them attractive for the development of small-molecule inhibitors and modulators.

In the context of modern drug design, azetidinones have emerged as promising scaffolds for antimicrobial and anticancer agents. Their cyclic structure mimics natural amino acids, allowing for selective interactions with biological macromolecules such as enzymes and receptors. The specific substitution pattern in 2-3-methyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid positions it as a valuable precursor for synthesizing derivatives with tailored biological activities. For instance, modifications at the 3-position can introduce functional groups that enhance solubility or target specificity, while the trifluoroacetyl moiety can serve as a handle for further derivatization via nucleophilic addition or condensation reactions.

Recent studies have demonstrated the potential of this compound in developing novel antimicrobial agents. The combination of the azetidinone core with fluorinated acyl groups has been shown to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This approach aligns with the growing need for alternative treatments against multidrug-resistant pathogens. Additionally, the structural features of 2-3-methyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid make it a candidate for exploring its role in modulating inflammatory responses and immune interactions. Preliminary investigations suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in chronic diseases.

The synthetic accessibility of 2680848-51-3 is another critical factor contributing to its significance in pharmaceutical research. Modern synthetic methodologies have enabled efficient preparation of complex azetidinone derivatives, including those with fluorinated acyl groups. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic transformations have been instrumental in constructing the desired molecular framework with high precision. These advances not only facilitate rapid screening of analogues but also allow for rapid optimization of lead compounds based on structural activity relationships (SAR).

In conclusion, 2-3-methyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid (CAS No. 2680848-51-3) represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of functional groups positions it as a versatile intermediate for developing novel pharmaceuticals targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, compounds like this are poised to play an increasingly important role in advancing drug development pipelines across academia and industry.